Cas no 790299-79-5 (Masitinib)

Conclusion: masatinib is a selective kinase inhibitor, which plays an important role in the process of mast cell activation, such as immune response, brain lymphatic infiltration, and inflammatory response related to multiple sclerosis< Br>

Masitinib structure

Product Name:Masitinib

CAS No:790299-79-5

Molecular Formula:C₂₈H₃₀N₆OS

Molecular Weight:498.642404079437

MDL:MFCD09954132

CID:68837

PubChem ID:10074640

Masitinib Properties

Names and Identifiers

- N-(4-Methyl-3-((4-(pyridin-3-yl)thiazol-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide
- 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-thiazolyl]amino]phenyl]benzamide
- Masitinib (AB1010)
- 4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-yl-1,3-thiazol-2-yl)amino]phenyl]benzamide
- AB-1010
- Masatinib
- Masitinib
- Masitinib (AB1010,Benzamide,Masivet®, Kinavet®)
- Mastinib
- &nbsp
- 4-(4-methylpiperazin-1-ylmethyl)-N-[4-methyl-3-[4-(pyridin-3-yl)thiazol-2-ylamino]phenyl]benzamide
- AB1010
- AB1010,Masivet,Masitinib
- MASIVET
- MFCD09954132
- Masitinib (INN)
- SCHEMBL717239
- BCP01820
- Kinavet
- HMS3295G03
- MLS006010167
- WJEOLQLKVOPQFV-UHFFFAOYSA-N
- SMR004701275
- HMS3654I13
- GS-6164
- 4-[(4-methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)-1,3-thiazol-2-yl]amino}phenyl)benzamide
- AKOS005146325
- DB11526
- HY-10209
- Masiviera
- HMS3884E03
- N-(4-methyl-3-{[4-(pyridin-3-yl)-1,3-thiazol-2-yl]amino}phenyl)-4-[(4-methylpiperazin-1-yl)methyl]benzamide
- NSC800789
- N-[4-Methyl-3-[[4-(3-Pyridyl)-2-thiazolyl]amino]phenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide
- G65
- AB01274735_02
- N-(4-methyl-3-(4-(pyridin-3-yl)thiazol-2-ylamino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide
- Masitinib [INN]
- masican
- D10229
- 4-(4-Methyl-piperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-thiazol-2-ylamino)-phenyl]-benzamide
- SW219247-1
- 4-[(4-Methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)-1,3-thiazol-2(3H)-ylidene]amino}phenyl)benzamide
- CS-0134
- NCGC00241103-03
- NSC-800789
- AC-1908
- NSC755400
- Q-201339
- Masican (proposed trade name)
- CHEMBL1908391
- 4-((4-METHYLPIPERAZIN-1-YL)METHYL)-N-(4-METHYL-3-((4-PYRIDIN-3-YL-1,3-THIAZOL-2-YL)AMINO)PHENYL)BENZAMIDE
- HMS3244J04
- NSC-755400
- 4-(4-Methyl-piperazin-1-ylmethyl)-N-[4-methyl-3-(4-pyridin-3-yl-thiazol-2-ylamino) -phenyl]-benzamide
- NCGC00241103-09
- masitinib methanesulfonate
- MASITINIB [WHO-DD]
- AB01274735-01
- HMS3244J12
- 4-((4-Methylpiperazin-1-yl)methyl)-N-(4-methyl-3-((4-(pyridin-3-yl)-1,3-thiazol-2-yl)amino)phenyl)benzamide
- CCG-269680
- EX-A080
- MASITINIB [MI]
- MASITINIB [MART.]
- SB14844
- AC-30632
- AB 1010
- 4-[(4-methylpiperazin-1-yl)methyl]-N-[4-methyl-3-[[4-(3-pyridyl)thiazol-2-yl]amino]phenyl]benzamide
- M59NC4E26P
- GTPL5656
- FT-0652399
- s1064
- BRD-K71035033-001-01-4
- Kinavet CA-1
- NS00072058
- BCP9000897
- SY259010
- NCGC00241103-01
- AMY14908
- CHEBI:63450
- A839556
- 790299-79-5
- DTXSID001000207
- NCGC00241103-04
- UNII-M59NC4E26P
- BDBM50355495
- NCGC00241103-06
- Q1907109
- HMS3244J08
- 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-thiazolyl]amino]phenyl]benzamide (ACI)
- SDCCGSBI-0654333.P001
- BRD-K71035033-001-08-9
- BRD-K71035033-001-07-1
- Masitinib?
- Benzamide, 4-[(4-methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-thiazolyl]amino]phenyl]-; 4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-thiazolyl]amino]phenyl]benzamide; Masitinib; Masivet
- +Expand
- MDL： MFCD09954132
- InChIKey： WJEOLQLKVOPQFV-UHFFFAOYSA-N
- Inchi： 1S/C28H30N6OS/c1-20-5-10-24(16-25(20)31-28-32-26(19-36-28)23-4-3-11-29-17-23)30-27(35)22-8-6-21(7-9-22)18-34-14-12-33(2)13-15-34/h3-11,16-17,19H,12-15,18H2,1-2H3,(H,30,35)(H,31,32)
- SMILES： O=C(C1C=CC(CN2CCN(C)CC2)=CC=1)NC1C=C(NC2SC=C(C3C=CC=NC=3)N=2)C(C)=CC=1

Computed Properties

Exact Mass: 498.22000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 498.22018078g/mol
Heavy Atom Count: 36
Complexity: 696
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 102Å²

Experimental Properties

LogP: 5.27860
PSA: 101.63000
Refractive Index: 1.682
Melting Point: 90-95?C
Density: 1.281

Masitinib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038W6-25mg	4-[(4-Methyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-thiazolyl]amino]phenyl]benzamide	790299-79-5	98%(HPLC)powder	25mg	$98.00	2024-04-21
abcr	AB349161-100 mg	Masitinib, 98%; .	790299-79-5	98%	100 mg	€312.90	2023-07-19
Ambeed	A134996-25mg	N-(4-Methyl-3-((4-(pyridin-3-yl)thiazol-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide	790299-79-5	98%	25mg	$117.0	2023-06-15
ChemScence	CS-0134-10mg	Masitinib	790299-79-5	99.98%	10mg	$66.0	2022-04-26
DC Chemicals	DC7460-100 mg	Masitinib	790299-79-5	>98%	100mg	$300.0	2022-02-28
eNovation Chemicals LLC	D320011-1g	N-(3-(4-(pyridin-3-yl)thiazol-2-ylamino)-4-methylphenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide	790299-79-5	98%	1g	$225	2022-04-07
Key Organics Ltd	GS-6164-1MG	Masitinib	790299-79-5	>95%	1mg	£36.00	2023-09-07
LKT Labs	M0374-5 mg	Masitinib	790299-79-5	≥99%	5mg	$68.10	2023-07-10
MedChemExpress	HY-10209-10mM*1mLinDMSO	Masitinib	790299-79-5	99.98%	10mM*1mLinDMSO	￥440	2023-07-26
S e l l e c k ZHONG GUO	S1064-10mM (1mL in DMSO)	Masitinib (AB1010)	790299-79-5	99.99%	10mM (1mL in DMSO)	¥671.25	2023-09-16

Masitinib Synthesis

Synthetic Circuit 1

660837-08-1

106261-64-7

790299-79-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane , Tetrahydrofuran ; 5 - 10 °C; 5 h, 10 °C → rt

Reference

Synthesis of masitinib

Yang, Zhao; Wang, Zhixiang; Fang, Zheng; Bao, Shuxin; Guo, Kai, Zhongguo Xiandai Yingyong Yaoxue, 2013, 30(1), 35-38

Masitinib Raw materials

Masitinib Preparation Products

Masitinib (790299-79-5)

Masitinib Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Wuhan Dingxintong Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:TANG WEI

Phone:17720532645

Email:t17720532645@163.com

J&K Scientific

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:790299-79-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Masitinib Related Literature

1. Development of a protease-resistant reporter to quantify BCR–ABL activity in intact cells

Angela Proctor,Imola G. Zigoneanu,Qunzhao Wang,Christopher E. Sims,David S. Lawrence,Nancy L. Allbritton Analyst 2016 141 6008
2. Application of post-genomic techniques in dog cancer research

F. Ceciliani,P. Roccabianca,C. Giudice,C. Lecchi Mol. BioSyst. 2016 12 2665
3. Binding mechanism of inhibitors to SARS-CoV-2 main protease deciphered by multiple replica molecular dynamics simulations

Shanshan Liang,Xinguo Liu,Shaolong Zhang,Meng Li,Qinggang Zhang,Jianzhong Chen Phys. Chem. Chem. Phys. 2022 24 1743
4. Validated liquid chromatography tandem mass spectrometry for simultaneous quantification of foretinib and lapatinib, and application to metabolic stability investigation

Mohammed M. Alanazi,Hamad M. Alkahtani,Abdulrahman A. Almehizia,Mohamed W. Attwa,Ahmed H. Bakheit,Hany W. Darwish RSC Adv. 2019 9 19325
5. Screening therapeutic EMT blocking agents in a three-dimensional microenvironment

Amir R. Aref,Ruby Yun-Ju Huang,Weimiao Yu,Kian-Ngiap Chua,Wei Sun,Ting-Yuan Tu,Jing Bai,Wen-Jing Sim,Ioannis K. Zervantonakis,Jean Paul Thiery,Roger D. Kamm Integr. Biol. 2013 5 381
6. Identification and characterization of in vitro phase I and reactive metabolites of masitinib using a LC-MS/MS method: bioactivation pathway elucidation

Sawsan?M. Amer,Adnan A. Kadi,Hany W. Darwish,Mohamed W. Attwa RSC Adv. 2017 7 4479
7. The synthesis of Bcr-Abl inhibiting anticancer pharmaceutical agents imatinib, nilotinib and dasatinib

Benjamin J. Deadman,Mark D. Hopkin,Ian R. Baxendale,Steven V. Ley Org. Biomol. Chem. 2013 11 1766
8. Deciphering the binding mechanism of inhibitors of the SARS-CoV-2 main protease through multiple replica accelerated molecular dynamics simulations and free energy landscapes

Meng Li,Xinguo Liu,Shaolong Zhang,Shanshan Liang,Qinggang Zhang,Jianzhong Chen Phys. Chem. Chem. Phys. 2022 24 22129
9. Advances in research on 3C-like protease (3CLpro) inhibitors against SARS-CoV-2 since 2020

Roufen Chen,Yali Gao,Han Liu,He Li,Wenfa Chen,Junjie Ma RSC Med. Chem. 2023 14 9
10. Small molecule therapeutics for neuroinflammation-mediated neurodegenerative disorders

Silke Miller,Maria-Jesus Blanco RSC Med. Chem. 2021 12 871

Related Categories

790299-79-5 (Masitinib) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:790299-79-5)Masitinib

Purity:99%/99%/99%

Quantity:250mg/1g/5g

Price($):212.0/254.0/508.0